Cas no 73901-01-6 (2,4-Dinitrobenzenesulfonamide)
2,4-Dinitrobenzenesulfonamide structure
Product Name:2,4-Dinitrobenzenesulfonamide
CAS No:73901-01-6
MF:C6H5N3O6S
MW:247.185399770737
MDL:MFCD09733471
CID:541840
PubChem ID:10911854
Update Time:2025-04-19
2,4-Dinitrobenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dinitrobenzenesulfonamide
- Benzenesulfonamide, 2,4-dinitro-
- 2,4-dinitrobenzene-1-sulfonamide
- AC1Q557C
- AGN-PC-00EP3Z
- ANW-67759
- CTK2H0807
- MolPort-004-304-744
- HMMRSEKWXWQVIW-UHFFFAOYSA-N
- 1470AC
- NE19610
- ST24038679
- GS0949
- DS-16528
- 73901-01-6
- F52573
- EN300-60073
- DTXSID90448134
- C6H5N3O6S
- A917110
- SCHEMBL1219754
- YCA90101
- CS-0157169
- AKOS000139837
- MFCD09733471
- DB-337910
- DTXCID60398955
-
- MDL: MFCD09733471
- Inchi: 1S/C6H5N3O6S/c7-16(14,15)6-2-1-4(8(10)11)3-5(6)9(12)13/h1-3H,(H2,7,14,15)
- InChI Key: HMMRSEKWXWQVIW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])(N)(=O)=O
Computed Properties
- Exact Mass: 246.98990606g/mol
- Monoisotopic Mass: 246.98990606g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 160
2,4-Dinitrobenzenesulfonamide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
2,4-Dinitrobenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM614-1g |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 1g |
1717.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM614-100mg |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 100mg |
412CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM614-250mg |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 250mg |
861CNY | 2021-05-08 | |
| Alichem | A019086622-1g |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 1g |
$255.00 | 2023-09-01 | |
| Alichem | A019086622-5g |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 5g |
$780.00 | 2023-09-01 | |
| Fluorochem | 232159-250mg |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 95% | 250mg |
£78.00 | 2021-06-29 | |
| Fluorochem | 232159-1g |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 95% | 1g |
£195.00 | 2021-06-29 | |
| Fluorochem | 232159-5g |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 95% | 5g |
£583.00 | 2021-06-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM614-50mg |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 50mg |
227.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RM614-200mg |
2,4-Dinitrobenzenesulfonamide |
73901-01-6 | 98% | 200mg |
571.0CNY | 2021-07-12 |
2,4-Dinitrobenzenesulfonamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:73901-01-6)2,4-Dinitrobenzenesulfonamide
Order Number:A917110
Stock Status:in Stock
Quantity:1g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:01
Price ($):223.0/675.0/1093.0/2295.0
Email:sales@amadischem.com
2,4-Dinitrobenzenesulfonamide Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
73901-01-6 (2,4-Dinitrobenzenesulfonamide) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:73901-01-6)2,4-Dinitrobenzenesulfonamide
Purity:99%/99%/99%/99%
Quantity:1g/5g/10g/25g
Price ($):223.0/675.0/1093.0/2295.0